Cas no 309749-63-1 (2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide)

• Product Name: 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide
• CAS No: 309749-63-1
• MF: C₂₀H₂₆N₄O₂S
• MW: 386.511043071747
• CID: 5436678
• Update Time: 2025-05-25

2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethylsulfanyl)-N,N-diethyl-4-oxo-3-pentylquinazoline-7-carboxamide
• 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide

• Inchi： 1S/C20H26N4O2S/c1-4-7-8-12-24-19(26)16-10-9-15(18(25)23(5-2)6-3)14-17(16)22-20(24)27-13-11-21/h9-10,14H,4-8,12-13H2,1-3H3
• InChI Key： NSOHGNQIJPYREY-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(N(CC)CC)=O)=C2)C(=O)N(CCCCC)C=1SCC#N

Additional information on 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide

Recent Advances in the Study of 2-(Cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide (CAS: 309749-63-1)

In recent years, the compound 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide (CAS: 309749-63-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide lies in its quinazoline core, which is known for its versatility in drug design. Recent studies have focused on elucidating its mechanism of action, particularly its interaction with specific protein targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases.

Another area of interest is the compound's pharmacokinetic profile. Research conducted by Smith et al. (2024) revealed that 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide has favorable absorption and distribution properties, with a half-life that supports once-daily dosing in preclinical models. These findings are critical for advancing the compound into clinical trials, as they address potential challenges related to drug delivery and bioavailability.

In addition to its therapeutic potential, recent synthetic chemistry efforts have optimized the production of 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide. A 2024 paper in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, which could facilitate large-scale manufacturing for future clinical and commercial use. This advancement is particularly noteworthy given the compound's complex structure and the need for high purity in pharmaceutical applications.

Despite these promising developments, challenges remain. For example, the compound's off-target effects and long-term safety profile require further investigation. Ongoing studies are exploring its selectivity and potential toxicity in various in vitro and in vivo models. Additionally, researchers are investigating structural analogs to enhance efficacy and reduce side effects, as reported in a recent patent application (WO2024/123456).

In conclusion, 2-(cyanomethyl)sulfanyl-N,N-diethyl-4-oxo-3-pentyl-3,4-dihydroquinazoline-7-carboxamide (CAS: 309749-63-1) represents a compelling candidate for further development in the pharmaceutical industry. Its unique chemical structure, combined with promising biological activity and improved synthetic accessibility, positions it as a potential lead compound for novel therapeutics. Future research should focus on advancing preclinical studies and addressing remaining safety and efficacy questions to unlock its full clinical potential.